1-(p-Toluenesulfonyl)-5-fluorouracil

• CAS No.: 56059-10-0
• Molecular Formula: C11H9FN2O4S
• Molecular Weight: 284.27 g/mol
• IUPAC Name: 5-fluoro-1-(4-methylphenyl)sulfonylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H9FN2O4S/c1-7-2-4-8(5-3-7)19(17,18)14-6-9(12)10(15)13-11(14)16/h2-6H,1H3,(H,13,15,16)
• InChI Key: PIZNOQYLTZXNRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C(=O)NC2=O)F

Description

1-(p-Toluenesulfonyl)-5-fluorouracil is a useful research compound. Its molecular formula is C11H9FN2O4S and its molecular weight is 284.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.6 g (0.02 mole) of 5-fluorouracil and 1.28 g (0.01 mole) of anhydrous potassium carbonate were suspended in 50 ml. of dioxane and reacted with 3.82 g (0.02 mole) of p-toluenesulfonyl chloride in the same manner as in Example 10. There was obtained 3.54 g (62.3% yield) of 5-fluoro-1-(p-toluenesulfonyl)uracil. Recrystallization of the product from methanol-chloroform gave leaflets melting at 241°-242°C. The results of an elementary analysis thereof were well in agreement with the calculated value as follows: